6-Methylquinoxalin-2-amine 2,2,2-trifluoroacetate

• Molecular Formula: C11H10F3N3O2
• Molecular Weight: 273.21 g/mol
• IUPAC Name: 6-methylquinoxalin-2-amine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C9H9N3.C2HF3O2/c1-6-2-3-7-8(4-6)11-5-9(10)12-7;3-2(4,5)1(6)7/h2-5H,1H3,(H2,10,12);(H,6,7)
• InChI Key: QOBXQIQOGCQMTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=C(N=C2C=C1)N.C(=O)(C(F)(F)F)O

Description

6-Methylquinoxalin-2-amine 2,2,2-trifluoroacetate is a useful research compound. Its molecular formula is C11H10F3N3O2 and its molecular weight is 273.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2,4-Dimethoxybenzyl)-6-methylquinoxalin-2-amine (0.84 g, 2.72 mmol) was stirred in TFA (10 mL, 130 mmol)/CH2Cl2 (10 mL) at room temperature for 30 min. Solvents were removed on the rotary evaporator. Saturated aqueous Na2CO3 (200 mL) was added to the red residue, which then precipitated a tan solid. The mixture was extracted extensively with DCM. The organic layer was dried over sodium sulfate, concentrated, and dried under vacuum to afford 6-methylquinoxalin-2-amine 2,2,2-trifluoroacetate (640 mg, 2.343 mmol, 86% yield).